1-(4-Methoxyphenoxy)-3-[4-(4-methylphenyl)piperazin-1-yl]propan-2-ol

• IUPAC Name: 1-(4-methoxyphenoxy)-3-[4-(4-methylphenyl)piperazin-1-yl]propan-2-ol
• InChI: InChI=1S/C21H28N2O3/c1-17-3-5-18(6-4-17)23-13-11-22(12-14-23)15-19(24)16-26-21-9-7-20(25-2)8-10-21/h3-10,19,24H,11-16H2,1-2H3
• InChI Key: GOEIUMRUUPABDB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)N2CCN(CC2)CC(COC3=CC=C(C=C3)OC)O
• Molecular Formula: C21H28N2O3
• Molecular Weight: 356.5 g/mol

Description

The compound “1-(4-Methoxyphenoxy)-3-[4-(4-methylphenyl)piperazin-1-yl]propan-2-ol” is a complex organic molecule. It contains a piperazine ring, which is a common feature in many pharmaceuticals and other biologically active compounds. The methoxyphenoxy and methylphenyl groups attached to the piperazine ring could potentially influence the compound’s physical properties and biological activity.

Scientific Research Applications

Synthesis and Affinity to Alpha-Adrenoceptors

One study describes the synthesis of a series of 1,4-substituted piperazine derivatives, including "1-(4-Methoxyphenoxy)-3-[4-(4-methylphenyl)piperazin-1-yl]propan-2-ol". These compounds were evaluated for their affinity toward alpha 1- and alpha 2-adrenoceptors. The study found that some compounds displayed significant antagonistic properties, suggesting potential applications in cardiovascular research (Marona et al., 2011).

Asymmetric Synthesis of Anxiolytic Drug

Another research focused on the efficient asymmetric synthesis of the anxiolytic drug Enciprazine, which shares structural similarities with "this compound". The study highlights the synthesis process and potential for creating stereoselective compounds for therapeutic use (Narsaiah & Nagaiah, 2010).

Antimicrobial Activities

Research into the antimicrobial activities of new 1,2,4-triazole derivatives, including structures analogous to the given compound, showed some of these compounds possess moderate to good activities against various microorganisms. This suggests potential applications in developing new antimicrobial agents (Bektaş et al., 2007).

Antidepressant and Antianxiety Activities

A study on the design, synthesis, and pharmacological evaluation of novel derivatives of piperazine compounds showed dual action at 5-HT1A serotonin receptors and the serotonin transporter, indicating potential as new classes of antidepressants. These findings could inform further research into compounds with similar structures for mental health applications (Martínez et al., 2001).

Anticancer Activity

Another significant application is in the synthesis and evaluation of compounds for anticancer activity. A study demonstrated the potential of certain derivatives, including those structurally related to "this compound", in inhibiting Hsp90, a protein involved in cancer cell growth and survival (Jia et al., 2014).